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molecular formula C15H23BF2O2 B8337081 (2,3-Difluoro-4-nonylphenyl)boronic acid CAS No. 126334-38-1

(2,3-Difluoro-4-nonylphenyl)boronic acid

Cat. No. B8337081
M. Wt: 284.15 g/mol
InChI Key: YZPYBLLARCIZPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05683623

Procedure details

Quantities: compound from Example 26 (35.5 g, 0.15 mol), n-butyllithium (15 cm3, 10M in hexanes, 0.15 mol) and triisopropyl borate (56.4 g, 0.3 mol). The experimental procedure was as described in Example 28.
Name
compound
Quantity
35.5 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step Two
Quantity
56.4 g
Type
reactant
Reaction Step Three

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[C:7]([F:8])=[CH:6][CH:5]=[CH:4][C:3]=1[CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH3:17].C([Li])CCC.[B:23](OC(C)C)([O:28]C(C)C)[O:24]C(C)C>>[CH2:9]([C:3]1[CH:4]=[CH:5][C:6]([B:23]([OH:28])[OH:24])=[C:7]([F:8])[C:2]=1[F:1])[CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH3:17]

Inputs

Step One
Name
compound
Quantity
35.5 g
Type
reactant
Smiles
FC1=C(C=CC=C1F)CCCCCCCCC
Step Two
Name
Quantity
15 mL
Type
reactant
Smiles
C(CCC)[Li]
Step Three
Name
Quantity
56.4 g
Type
reactant
Smiles
B(OC(C)C)(OC(C)C)OC(C)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
Smiles
C(CCCCCCCC)C1=C(C(=C(C=C1)B(O)O)F)F

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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